1-N-(2-Iodoethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole

• Molecular Formula: C11H12IN3
• Molecular Weight: 313.14 g/mol
• IUPAC Name: 3-(2-iodoethyl)-1,2-dihydroimidazo[1,2-a]benzimidazole
• InChI: InChI=1S/C11H12IN3/c12-5-6-14-7-8-15-10-4-2-1-3-9(10)13-11(14)15/h1-4H,5-8H2
• InChI Key: STGOVTOVUAKJGA-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C3=CC=CC=C3N=C2N1CCI

Description

1-N-(2-Iodoethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole is a useful research compound. Its molecular formula is C11H12IN3 and its molecular weight is 313.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of NaI (1.73 g, 11.57 mmol) and 2-butanone (20 mL) was heated under reflux for 30 minutes 1-N-(2-Chloroethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole (1.70 g, 7.71 mmol) and additional 2-butanone (5 mL) were added and heating was continued for 5 hours. EtOAc (50 mL) was added and the mixture was filtered. The filtrate was washed with H2O, 10% sodium bisulfite (25 mL), saturated aqueous NaHCO3, dried (MgSO4) and concentrated to give 2.2 g (92%) of a light brown solid m.p. 101°-103° C.